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Compound of Interest

Compound Name: MEN 11270

Cat. No.: B549513

For Researchers, Scientists, and Drug Development Professionals

Introduction

MEN 11270 is a potent and selective non-peptide antagonist of the tachykinin NK1 receptor, a
G protein-coupled receptor involved in various physiological and pathological processes,
including pain, inflammation, and mood disorders. Accurate and consistent preparation of MEN
11270 stock solutions is critical for obtaining reliable and reproducible results in preclinical and
clinical research. These application notes provide detailed protocols for the preparation,
storage, and handling of MEN 11270 stock solutions, along with relevant technical data and a
schematic of the targeted signaling pathway.

Technical Data

A summary of the key chemical and physical properties of MEN 11270 is provided below for
easy reference.
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Property Value Reference
Molecular Formula C60H90N20011S [1]
Molecular Weight 1299.56 g/mol [1]
CAS Number 235082-52-7 [1]
Appearance White lyophilized solid [2]
Purity >98% [3]

N Soluble to 1 mg/mL in 30%
Solubility . [1][2]13]
acetonitrile/water

Storage (Powder) -20°C [11[4]

Storage (Solution) -20°C in tightly sealed aliquots [4]

Experimental Protocols
l. Preparation of a 1 mg/mL MEN 11270 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of MEN 11270 in 30%
acetonitrile/water.

Materials:

MEN 11270 powder

o Acetonitrile (HPLC grade)

¢ Nuclease-free water

» Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Sonicator (optional)
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Procedure:

» Equilibration: Before opening, allow the vial of MEN 11270 powder to equilibrate to room
temperature for at least 1 hour.[4] This prevents condensation from forming on the powder,
which can affect its stability.

e Solvent Preparation: Prepare the 30% acetonitrile/water solvent by mixing 300 pL of
acetonitrile with 700 pL of nuclease-free water for a final volume of 1 mL. Scale the volumes
as needed.

o Weighing (if necessary): If not pre-aliquoted, carefully weigh the desired amount of MEN
11270 powder in a sterile microcentrifuge tube.

¢ Dissolution:

o Add the appropriate volume of the 30% acetonitrile/water solvent to the MEN 11270
powder to achieve a final concentration of 1 mg/mL. For example, add 1 mL of solvent to 1
mg of MEN 11270.

o Vortex the tube gently for 1-2 minutes to facilitate dissolution.
o If the peptide does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

 Aliquotting: Once the MEN 11270 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes. This minimizes freeze-thaw
cycles which can degrade the peptide.

o Storage: Store the aliquots in tightly sealed vials at -20°C.[4] Under these conditions, the
stock solution is generally stable for up to one month.[4]

Il. Preparation of Dilute Working Solutions

This protocol outlines the preparation of more dilute working solutions from the 1 mg/mL stock
solution for use in various assays.

Materials:

e 1 mg/mL MEN 11270 stock solution
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e Appropriate assay buffer (e.g., PBS, DMEM)
o Sterile polypropylene tubes

o Calibrated micropipettes and sterile tips
Procedure:

e Thawing: Thaw a single aliquot of the 1 mg/mL MEN 11270 stock solution at room
temperature.

 Serial Dilution: Perform serial dilutions of the stock solution with the desired assay buffer to
achieve the final working concentration. For example, to prepare a 10 uM working solution
from a 1 mg/mL stock (approximately 769 uM), you can perform a 1:76.9 dilution.

e Use: It is recommended to prepare and use working solutions on the same day.[4] Avoid
storing dilute peptide solutions for extended periods.

Signaling Pathway

MEN 11270 is an antagonist of the Bradykinin B2 receptor (B2R), a G protein-coupled receptor
(GPCR). The binding of bradykinin to B2R activates downstream signaling cascades primarily
through Gq and Gi proteins.[5] This leads to the activation of Phospholipase C (PLC), which in
turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (1P3)
and diacylglycerol (DAG).[6] IP3 triggers the release of intracellular calcium, while DAG
activates Protein Kinase C (PKC).[6] These events ultimately lead to various cellular
responses, including vasodilation, inflammation, and pain signaling.[5] MEN 11270
competitively blocks the binding of bradykinin to the B2R, thereby inhibiting these downstream
effects.
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Caption: Bradykinin B2 Receptor Signaling Pathway and MEN 11270 Antagonism.

Experimental Workflow

A typical experimental workflow for evaluating the antagonist activity of MEN 11270 in a cell-
based assay is depicted below. This workflow can be adapted for various functional assays,
such as calcium mobilization or reporter gene assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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